Cas no 1932337-40-0 (tert-butyl (3aR,6aR)-4-oxo-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate)

• Product Name: tert-butyl (3aR,6aR)-4-oxo-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate
• CAS No: 1932337-40-0
• MF: C₁₁H₁₈N₂O₃
• MW: 226.27
• CID: 5211589
• PubChem ID: 56654407
• Update Time: 2026-03-06

tert-butyl (3aR,6aR)-4-oxo-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3aR,6aR)-4-oxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate
• tert-butyl (3aR,6aR)-4-oxo-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate
• MFCD12198657
• tert-butyl (3aR,6aR)-3-oxo-1,2,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate
• DB-299676
• BAC00389
• cis-4-Oxohexahydro-pyrrolo[3,4-c]pyrrole-2-carboxylic acidtert-butyl ester
• MFCD30490873
• tert-Butyl(3aR,6aR)-4-oxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate
• (3aR,6aR)-2-Boc-4-oxo-octahydropyrrolo[3,4-c]pyrrole
• AS-50904
• AT28824
• SCHEMBL19272699
• AKOS037644329
• t-Butyl (3aR,6aR)-4-oxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate
• 1251003-89-0
• CIS-4-OXO-HEXAHYDRO-PYRROLO[3,4-C]PYRROLE-2-CARBOXYLIC ACID TERT-BUTYL ESTER
• Pyrrolo[3,4-c]pyrrole-2(1H)-carboxylic acid, hexahydro-4-oxo-, 1,1-dimethylethyl ester, (3aR,6aR)-rel-
• 1932337-40-0
• TERT-BUTYL (3AR,6AR)-4-OXO-HEXAHYDROPYRROLO[3,4-C]PYRROLE-2-CARBOXYLATE
• (3aR,6aR)-rel-Hexahydro-4-oxo-pyrrolo[3,4-c]pyrrole-2(1H)-carboxylic Acid 1,1-Dimethylethyl Ester
• P11416

• Inchi： 1S/C11H18N2O3/c1-11(2,3)16-10(15)13-5-7-4-12-9(14)8(7)6-13/h7-8H,4-6H2,1-3H3,(H,12,14)/t7-,8+/m1/s1
• InChI Key： BQFMMOCNINXPIC-SFYZADRCSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@]2([H])C(=O)NC[C@]2([H])C1

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl (3aR,6aR)-4-oxo-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate

Comprehensive Overview of tert-butyl (3aR,6aR)-4-oxo-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate (CAS No. 1932337-40-0)

The compound tert-butyl (3aR,6aR)-4-oxo-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate (CAS No. 1932337-40-0) is a highly specialized chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique pyrrolo[3,4-c]pyrrole scaffold and tert-butyl ester functionality make it a valuable building block for drug discovery, particularly in the development of protease inhibitors and GPCR-targeted therapeutics. Recent trends in AI-driven drug design and green chemistry have further amplified interest in such structurally complex intermediates.

From a structural perspective, this compound features a fused bicyclic system with two stereocenters (3aR,6aR), which is crucial for achieving precise three-dimensional molecular interactions in biological systems. The 4-oxo (carbonyl) group enhances its reactivity in nucleophilic addition reactions, while the tert-butyl carboxylate moiety provides both steric protection and synthetic versatility. These attributes align perfectly with current industry demands for chiral auxiliaries that can streamline asymmetric synthesis – a hot topic in medicinal chemistry forums and patent literature.

In synthetic applications, researchers frequently employ CAS 1932337-40-0 as a precursor for N-heterocyclic compounds, which dominate approximately 60% of FDA-approved small molecule drugs. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) and ring-opening transformations makes it particularly valuable for constructing sp3-rich architectures – a key focus area in modern drug discovery to improve target selectivity. Notably, several clinical-stage candidates featuring similar scaffolds have shown promise in oncology and CNS disorders, driving increased search volume for related pyrrole derivatives in scientific databases.

The compound's stability profile warrants special discussion. Unlike many lactam-based intermediates, the octahydropyrrolo[3,4-c]pyrrole core demonstrates remarkable resistance to racemization under physiological pH conditions. This property has sparked interest in its potential for bioconjugation applications, particularly in ADC (antibody-drug conjugate) development – a rapidly growing field with over 15 ADCs approved since 2020. Analytical characterization typically involves HPLC for purity assessment and X-ray crystallography for absolute configuration confirmation.

From a commercial perspective, the global market for chiral building blocks like CAS 1932337-40-0 is projected to grow at 8.2% CAGR through 2030, fueled by demand from CROs and biotech startups. Procurement considerations include enantiomeric excess (>99% ee typically required) and scale-up feasibility – frequent search terms among process chemists. Recent advances in continuous flow chemistry have improved the production efficiency of such compounds, addressing previous challenges with batch processing of sensitive intermediates.

Environmental and regulatory aspects are equally important. The tert-butyl group in this compound facilitates cleaner deprotection compared to traditional benzyl esters, aligning with green chemistry principles. Its non-hygroscopic nature simplifies handling and storage – practical advantages frequently discussed in process chemistry communities. Regulatory filings indicate increasing use in ICH-compliant synthetic routes, particularly for orphan drug development pipelines.

Emerging research directions include exploration of this scaffold in PROTACs (proteolysis targeting chimeras) and molecular glues, where its rigid structure may enhance ternary complex formation. Computational studies using AlphaFold and related AI prediction tools suggest potential for modifying the pyrrolopyrrole core to target previously "undruggable" proteins. These applications have made CAS 1932337-40-0 a recurring subject in grant applications and venture capital discussions for novel modality development.

For analytical scientists, the compound presents interesting challenges in spectroscopic characterization. The fused ring system generates distinctive NMR splitting patterns, while the carbonyl stretch in IR spectroscopy appears at ~1680 cm⁻¹ – valuable data points for researchers troubleshooting synthetic protocols. These technical details frequently appear in method development queries across scientific search platforms.

In conclusion, tert-butyl (3aR,6aR)-4-oxo-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate represents a sophisticated tool for modern drug hunters, combining structural complexity with synthetic versatility. Its growing prominence reflects broader trends toward three-dimensional scaffolds in lead optimization and the pharmaceutical industry's relentless pursuit of novel chemical space. As AI-assisted molecular design continues to evolve, such carefully engineered intermediates will likely play increasingly pivotal roles in bridging computational predictions with tangible therapeutic breakthroughs.